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Compound of Interest

Compound Name: 1,3-Bis(bromomethyl)benzene

Cat. No.: B165771

An In-depth Technical Guide to 1,3-Bis(bromomethyl)benzene
CAS Number: 626-15-3 Synonyms: a,a'-Dibromo-m-xylene, m-Xylylene dibromide

This document provides a comprehensive technical overview of 1,3-
Bis(bromomethyl)benzene, a versatile bifunctional alkylating agent. It is intended for
researchers, scientists, and professionals in drug development and organic synthesis. The
guide covers its physicochemical properties, synthesis and purification protocols, key chemical
reactions, and applications, with a focus on its role as a molecular building block.

Physicochemical and Safety Data

1,3-Bis(bromomethyl)benzene is a halogenated aromatic compound recognized for its utility
as a chemical intermediate.[1] Its properties and safety information are summarized below.

Physical and Chemical Properties

The compound typically appears as a white to pale yellow or brown crystalline solid.[1][2] It is
insoluble in water but soluble in solvents like dioxane.[2][3]
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Property Value Reference(s)
CAS Number 626-15-3 [4]

Molecular Formula CsHsBr2 [4]

Molecular Weight 263.96 g/mol [4]

Melting Point 74-77 °C [11[3]

Boiling Point 135-140 °C at 20 mm Hg [3]

White to brown crystalline
Appearance [2]
powder and chunks

N Insoluble in water. Soluble in
Solubility ] [2][3]
dioxane (0.1 g/mL).

OXHOPZLBSSTTBU-
InChl Key [4]
UHFFFAOYSA-N

Safety and Handling

This compound is hazardous and requires careful handling in a well-ventilated area, preferably
a chemical fume hood.[4][5] It is classified as corrosive and can cause severe skin burns and
eye damage.[4][6] Inhalation may be fatal.[4]

Hazard Statement Description Reference(s)

H290 May be corrosive to metals. [7]

Causes severe skin burns and

H314 [4][6]
eye damage.

H319 Causes serious eye irritation.

H302 Harmful if swallowed.

H330 Fatal if inhaled. [4]
May cause respirato

H335 ) .y. P i [6]
irritation.
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Storage: Store in a dark, dry, and well-ventilated place, sealed in a tightly closed container.[4]
[5] It is sensitive to light and moisture.[5] Personal Protective Equipment (PPE): Wear

protective gloves, clothing, eye protection, and face protection.[5][6]

Synthesis and Purification

The primary route for synthesizing 1,3-Bis(bromomethyl)benzene is through the radical
bromination of m-xylene. This method selectively targets the benzylic hydrogens of the methyl

groups.

Bromine (Brz) or
N-Bromosuccinimide (NBS)
+ Radical Initiator (e.g., AIBN, UV light)

Purification
(Crystallization/
Distillation)

Pure Product

Radical
Bromination

1,3-Bis(bromomethyl)benzene

Nucleophile

[1,3-Bls(bromomethyl)benzene) (e.9., R-OH, R-NH2, R-SH, N3°)

Nucleophilic Substitution
(SN2)

Forms two C-Nu bonds

Linked Product
(Nu-CHz-Ar-CH2-Nu)
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1,3-Bis(bromomethyl)benzene
(CaHaBr2)

Reversible
Reaction
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A

Further Bromination Nucleophilic Substitution Halogen Exchange

1,3-Bis(chloromethyl)benzene
(via Finkelstein Reaction)

Bis-ethers, Bis-amines,
Bis-thiols, Bis-azides

2-Bromo-1,3-bis(bromomethyl)benzene 1,3-Bis(dibromomethyl)benzene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Bis(bromomethyl)benzene CAS number 626-15-3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165771#1-3-bis-bromomethyl-benzene-cas-number-
626-15-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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